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Compound of Interest

Compound Name: TH-Z145

Cat. No.: B15565154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TH-Z145 is a lipophilic bisphosphonate that acts as a specific and potent inhibitor of

Geranylgeranyl Diphosphate Synthase (GGPPS), with an IC50 value of 210 nM[1]. It shows

significantly less activity against Farnesyl Diphosphate Synthase (FPPS), making it a selective

tool for studying the downstream effects of the mevalonate pathway[1]. GGPPS is a critical

enzyme that synthesizes geranylgeranyl pyrophosphate (GGPP), an essential precursor for the

post-translational prenylation of small GTP-binding proteins like Rho, Rap, and Rac[2][3]. By

inhibiting GGPPS, TH-Z145 disrupts the localization and function of these signaling proteins,

impacting cell growth, survival, and cytoskeletal organization[2][4].

Accurate and consistent preparation of a TH-Z145 stock solution is fundamental for obtaining

reproducible and reliable experimental results. Dimethyl Sulfoxide (DMSO) is the

recommended solvent due to the compound's high solubility. These notes provide a detailed

protocol for the preparation, storage, and handling of TH-Z145 stock solutions for in vitro and in

vivo research applications.

Mechanism of Action: Inhibition of the Mevalonate
Pathway
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The mevalonate pathway is a vital metabolic cascade responsible for producing cholesterol

and non-sterol isoprenoids[5]. A key branch of this pathway leads to the synthesis of FPP and

GGPP, which are donor molecules for protein prenylation[3]. GGPPS catalyzes the final step in

the synthesis of GGPP[6][7]. TH-Z145 specifically inhibits this enzyme, leading to a depletion of

cellular GGPP pools. This prevents the geranylgeranylation of key signaling proteins, thereby

disrupting their function and downstream cellular processes[4].
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Preparation

Dissolution

Storage

Step 1: Calculate
Required Mass

(e.g., 3.94 mg for 1 mL of 10 mM)

Step 2: Weigh TH-Z145
Powder Accurately

Step 3: Transfer Powder
to Sterile Tube

Step 4: Add Calculated
Volume of DMSO (e.g., 1 mL)

Step 5: Vortex Thoroughly
(1-2 minutes)

Step 6: Use Ultrasonic Bath
If Needed for Full Dissolution

Step 7: Visually Confirm
No Particulates

Step 8: Aliquot into
Single-Use Tubes

Step 9: Label Clearly
(Name, Conc., Date)

Step 10: Store at -80°C
(Long-term) or -20°C (Short-term)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15565154?utm_src=pdf-custom-synthesis
https://www.abmole.com/products/th-z145.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2552397/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2552397/
https://pubmed.ncbi.nlm.nih.gov/30773935/
https://pubmed.ncbi.nlm.nih.gov/30773935/
https://pubmed.ncbi.nlm.nih.gov/30773935/
https://www.mdpi.com/1420-3049/22/6/886
https://pmc.ncbi.nlm.nih.gov/articles/PMC9845123/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9845123/
https://pmc.ncbi.nlm.nih.gov/articles/PMC110832/
https://pmc.ncbi.nlm.nih.gov/articles/PMC110832/
https://pmc.ncbi.nlm.nih.gov/articles/PMC110832/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4694962/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4694962/
https://www.benchchem.com/product/b15565154#preparing-th-z145-stock-solution-with-dmso
https://www.benchchem.com/product/b15565154#preparing-th-z145-stock-solution-with-dmso
https://www.benchchem.com/product/b15565154#preparing-th-z145-stock-solution-with-dmso
https://www.benchchem.com/product/b15565154#preparing-th-z145-stock-solution-with-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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